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Compound of Interest

Compound Name: HG106

CAS No.: 928712-10-1

Cat. No.: B6178504

Get Quote

For research use only. Not for use in humans or animals.

Introduction
HG106 is a potent and selective inhibitor of the cystine/glutamate antiporter SLC7A11 (also

known as xCT).[1][2][3] By blocking SLC7A11, HG106 disrupts the uptake of cystine, a crucial

precursor for the synthesis of the antioxidant glutathione (GSH).[4] This leads to an increase in

intracellular reactive oxygen species (ROS), inducing oxidative stress and endoplasmic

reticulum (ER) stress, which ultimately triggers apoptosis.[1][4] Notably, HG106 has

demonstrated selective cytotoxicity towards cancer cells with KRAS mutations, highlighting its

potential as a targeted therapeutic agent in oncology research, particularly for KRAS-mutant

lung adenocarcinoma.[2][4]

These application notes provide detailed information on the solubility of HG106, protocols for

its preparation in various experimental settings, and an overview of its mechanism of action.
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The solubility of HG106 has been determined in several common laboratory solvents. It is

crucial to use high-purity, anhydrous solvents to achieve optimal dissolution, as the presence of

moisture can significantly impact solubility.[1][2]

Solvent Solubility (mg/mL)
Molar
Concentration
(mM)

Notes

Dimethyl Sulfoxide

(DMSO)
20 - 125 63.1 - 394.7

Ultrasonic assistance

may be required for

higher concentrations.

Use of fresh,

anhydrous DMSO is

highly recommended

as it is hygroscopic.[1]

[2]

Water Insoluble - [2]

Ethanol Insoluble - [2]

Note: The reported solubility in DMSO varies across different suppliers. It is recommended to

perform a small-scale solubility test before preparing large-volume stock solutions.

Experimental Protocols
Preparation of Stock Solutions
For in vitro experiments, it is common practice to prepare a concentrated stock solution of

HG106 in DMSO.[5] This stock solution can then be diluted to the desired final concentration in

cell culture media.

Materials:

HG106 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Vortex mixer and/or sonicator

Protocol:

Equilibrate the HG106 vial to room temperature before opening to minimize moisture

absorption.

Weigh the desired amount of HG106 powder in a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 10 mM, 20 mM, or higher, based on the solubility data).

Vortex the solution vigorously to dissolve the compound. If necessary, sonicate the solution

in a water bath for brief periods to ensure complete dissolution.[6]

Once fully dissolved, the stock solution should be clear.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solutions at -20°C for short-term storage (up to 1 month) or at -80°C for long-

term storage (up to 6 months).[1]

Example: Preparation of a 10 mM Stock Solution

To prepare 1 mL of a 10 mM stock solution of HG106 (Molecular Weight: 316.74 g/mol ):

Weigh out 3.167 mg of HG106.

Add 1 mL of anhydrous DMSO.

Follow steps 4-7 of the protocol above.

Preparation of Working Solutions for In Vitro Assays
Protocol:

Thaw a single aliquot of the HG106 DMSO stock solution at room temperature.
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Dilute the stock solution directly into the cell culture medium to the final desired

concentration. For example, to prepare a 10 µM working solution from a 10 mM stock,

perform a 1:1000 dilution.

Ensure that the final concentration of DMSO in the cell culture medium is kept low (typically

≤0.1% to ≤1%) to avoid solvent-induced cytotoxicity.[5]

It is crucial to include a vehicle control (medium with the same final concentration of DMSO)

in all experiments.

Preparation of Formulations for In Vivo Studies
For in vivo administration, such as intraperitoneal injection, HG106 needs to be formulated in a

biocompatible vehicle. A common method involves a co-solvent system.

Example Formulation (for a 1 mL working solution):[2]

Prepare a stock solution of HG106 in DMSO (e.g., 10 mg/mL).

In a sterile tube, add 50 µL of the 10 mg/mL HG106 stock solution to 400 µL of PEG300.

Mix thoroughly until the solution is clear.

Add 50 µL of Tween 80 to the mixture and mix again until clear.

Add 500 µL of sterile ddH₂O to bring the final volume to 1 mL.

The mixed solution should be used immediately for optimal results.[2]

Note: The specific formulation may need to be optimized depending on the animal model and

route of administration.

Mandatory Visualizations
Signaling Pathway of HG106 Action
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Caption: Mechanism of action of HG106 in KRAS-mutant cancer cells.

Experimental Workflow: Preparing HG106 for In Vitro
Assays
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Caption: Workflow for preparing HG106 solutions for in vitro studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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